Cas no 2680751-43-1 (4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680751-43-1
• MF: C₁₄H₁₃ClF₃NO₃
• MW: 335.70613360405
• CID: 5622647
• PubChem ID: 165926270
• Update Time: 2025-06-12

4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296375
• 4-(2-chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2680751-43-1
• 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H13ClF3NO3/c1-7-2-3-8(11(15)4-7)9-5-19(6-10(9)12(20)21)13(22)14(16,17)18/h2-4,9-10H,5-6H2,1H3,(H,20,21)
• InChI Key： GWTPFKDCBONFKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1CN(C(C(F)(F)F)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 335.0536055g/mol
• Monoisotopic Mass: 335.0536055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2680751-43-1)

The compound 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2680751-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which include a pyrrolidine ring substituted with a chloro-methylphenyl group and a trifluoroacetyl moiety. These structural elements contribute to its distinct chemical properties and biological interactions. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic methods, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid exhibits promising activity against specific biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interact with receptors associated with neurological disorders, opening new avenues for research in neurodegenerative diseases.

Further investigations into the pharmacokinetics and pharmacodynamics of this compound are underway. Early results suggest favorable absorption and distribution profiles, although more comprehensive studies are needed to assess its metabolic stability and toxicity. Researchers are also exploring modifications to the compound's structure to enhance its efficacy and reduce potential side effects.

The potential applications of 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid extend beyond its immediate therapeutic uses. Its unique chemical properties make it a valuable tool for probing biological systems and understanding molecular interactions. As such, it is increasingly being utilized in chemical biology research to study enzyme mechanisms and receptor-ligand dynamics.

In conclusion, the compound 4-(2-Chloro-4-methylphenyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS: 2680751-43-1) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further development. Ongoing studies will be crucial in determining its full therapeutic potential and optimizing its properties for clinical applications.